Cas no 1804414-95-6 (5-Methoxy-4-nitropicolinonitrile)
5-Methoxy-4-nitropicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-4-nitropicolinonitrile
-
- Inchi: 1S/C7H5N3O3/c1-13-7-4-9-5(3-8)2-6(7)10(11)12/h2,4H,1H3
- InChI Key: IFJBGLZLWCDCTC-UHFFFAOYSA-N
- SMILES: O(C)C1C=NC(C#N)=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 241
- XLogP3: 0.7
- Topological Polar Surface Area: 91.7
5-Methoxy-4-nitropicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008088-250mg |
5-Methoxy-4-nitropicolinonitrile |
1804414-95-6 | 95% | 250mg |
$970.20 | 2022-04-02 | |
| Alichem | A029008088-500mg |
5-Methoxy-4-nitropicolinonitrile |
1804414-95-6 | 95% | 500mg |
$1,651.30 | 2022-04-02 | |
| Alichem | A029008088-1g |
5-Methoxy-4-nitropicolinonitrile |
1804414-95-6 | 95% | 1g |
$3,097.65 | 2022-04-02 |
5-Methoxy-4-nitropicolinonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 5-Methoxy-4-nitropicolinonitrile
5-Methoxy-4-nitropicolinonitrile (CAS No. 1804414-95-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research
5-Methoxy-4-nitropicolinonitrile (CAS No. 1804414-95-6) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound, characterized by its methoxy and nitro functional groups, exhibits intriguing properties that make it a subject of extensive study.
The chemical structure of 5-Methoxy-4-nitropicolinonitrile consists of a pyridine ring with a nitrile group at the 6-position, a methoxy group at the 5-position, and a nitro group at the 4-position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its biological activity and potential therapeutic applications.
In the realm of medicinal chemistry, 5-Methoxy-4-nitropicolinonitrile has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 5-Methoxy-4-nitropicolinonitrile effectively inhibited the proliferation of human colon cancer cells by inducing apoptosis and disrupting cell cycle progression.
The anti-inflammatory effects of 5-Methoxy-4-nitropicolinonitrile have also been investigated. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The mechanism behind this effect is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.
Beyond its biological activities, the synthetic accessibility of 5-Methoxy-4-nitropicolinonitrile is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nitration, methylation, and nitrile formation. This ease of synthesis allows for efficient scale-up and optimization, making it a viable candidate for further development.
In addition to its potential therapeutic applications, 5-Methoxy-4-nitropicolinonitrile has also been studied for its use as an intermediate in the synthesis of other valuable compounds. For example, researchers at the University of Cambridge have utilized this compound as a building block in the synthesis of novel pyridine derivatives with enhanced pharmacological properties. These derivatives have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the environmental fate and toxicity of 5-Methoxy-4-nitropicolinonitrile have shown that it has low toxicity to aquatic organisms and is biodegradable under aerobic conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in pharmaceutical manufacturing.
In conclusion, 5-Methoxy-4-nitropicolinonitrile (CAS No. 1804414-95-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anti-cancer properties, makes it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1804414-95-6 (5-Methoxy-4-nitropicolinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)